2-[(7-Fluoro-1-methyl-3-oxo-1,2-dihydroinden-4-yl)oxy]acetamide

• IUPAC Name: 2-[(7-fluoro-1-methyl-3-oxo-1,2-dihydroinden-4-yl)oxy]acetamide
• InChI: InChI=1S/C12H12FNO3/c1-6-4-8(15)12-9(17-5-10(14)16)3-2-7(13)11(6)12/h2-3,6H,4-5H2,1H3,(H2,14,16)
• InChI Key: OUFKEMHKSLFDOK-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)C2=C(C=CC(=C12)F)OCC(=O)N
• Molecular Formula: C12H12FNO3
• Molecular Weight: 237.23 g/mol

Description

2-[(7-Fluoro-1-methyl-3-oxo-1,2-dihydroinden-4-yl)oxy]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. It is a synthetic compound that belongs to the class of indene derivatives and has been studied for its various biological activities.

Mechanism of Action

The exact mechanism of action of 2-[(7-Fluoro-1-methyl-3-oxo-1,2-dihydroinden-4-yl)oxy]acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and pathways involved in inflammation and cancer growth.
Biochemical and Physiological Effects:
Studies have shown that 2-[(7-Fluoro-1-methyl-3-oxo-1,2-dihydroinden-4-yl)oxy]acetamide has various biochemical and physiological effects. It has been found to inhibit the production of inflammatory cytokines and prostaglandins, which are involved in the inflammatory response. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(7-Fluoro-1-methyl-3-oxo-1,2-dihydroinden-4-yl)oxy]acetamide in lab experiments is its potential pharmacological properties. It has been found to exhibit various biological activities, which makes it a promising candidate for further research. However, one limitation is that its exact mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of 2-[(7-Fluoro-1-methyl-3-oxo-1,2-dihydroinden-4-yl)oxy]acetamide. One possible direction is to investigate its potential as an anticancer agent. Further studies could be done to determine its efficacy in inhibiting the growth of different types of cancer cells. Another direction is to study its effects on the immune system. It has been found to have anti-inflammatory effects, and further research could be done to determine its potential in treating autoimmune diseases. Finally, more studies could be done to determine its safety and toxicity profile, which is important for its potential use in clinical settings.

Synthesis Methods

The synthesis of 2-[(7-Fluoro-1-methyl-3-oxo-1,2-dihydroinden-4-yl)oxy]acetamide involves the reaction of 7-fluoro-1-methyl-3-oxo-1,2-dihydroindene-4-carboxylic acid with chloroacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

The potential pharmacological properties of 2-[(7-Fluoro-1-methyl-3-oxo-1,2-dihydroinden-4-yl)oxy]acetamide have been studied extensively in scientific research. It has been found to exhibit various biological activities such as anti-inflammatory, analgesic, and antipyretic effects. It has also shown potential as an anticancer agent and has been studied for its ability to inhibit the growth of cancer cells.